Cas no 2528-17-8 (Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester)

Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester structure
2528-17-8 structure
Product Name:Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester
CAS No:2528-17-8
MF:C9H18O3
MW:174.237423419952
CID:252930
PubChem ID:12943848
Update Time:2025-04-19

Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester
    • tert-butyl 2-hydroxy-3-methylbutanoate
    • SB45307
    • AKOS006309962
    • 2528-17-8
    • SCHEMBL4671964
    • FT-0653404
    • 2-Hydroxy-3-methyl-butanoic acid 1,1-dimethylethyl ester
    • Butanoic acid, 2-hydroxy-3-methyl-, 1,1-dimethylethyl ester
    • 2-hydroxy-3-methylbutyric acid tert-butyl ester
    • tert-butyl2-hydroxy-3-methylbutanoate
    • Inchi: 1S/C9H18O3/c1-6(2)7(10)8(11)12-9(3,4)5/h6-7,10H,1-5H3
    • InChI Key: XQTIFSCLEWPKCF-UHFFFAOYSA-N
    • SMILES: O(C(C(C(C)C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 174.12600
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.34500

Butanoic acid,2-hydroxy-3-methyl-, 1,1-dimethylethyl ester Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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